Cas no 198895-75-9 (1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride)
198895-75-9 structure
Product Name:1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
CAS No:198895-75-9
MF:C14H24Cl2N2
MW:291.259761810303
CID:908594
Update Time:2023-08-02
1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-phenylpropyl)-1,4-diazepane(2HCl)
- hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine Dihydrochloride
- 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, dihydrochloride
- 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, hydrochloride (1:2)
- 1-(3-phenylpropyl)-1,4-diazepane dihydrochloride
- hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine
- OUUBEWUKQRNVNY-UHFFFAOYSA-N
- 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride, AldrichCPR
- 1-(3-phenylpropan-1-yl)-2,3,5,6-tetrahydro-7h-1,4-diazepine dihydrochloride
- 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
-
- Inchi: 1S/C14H22N2.2ClH/c1-2-6-14(7-3-1)8-4-11-16-12-5-9-15-10-13-16;;/h1-3,6-7,15H,4-5,8-13H2;2*1H
- InChI Key: OUUBEWUKQRNVNY-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCC2C=CC=CC=2)CCNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 176
- Topological Polar Surface Area: 15.3
1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
198895-75-9 (1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk